Cas no 1212064-81-7 ((S)-N-1-(2-Fluorophenyl)ethylmethylamine)

• Product Name: (S)-N-1-(2-Fluorophenyl)ethylmethylamine
• CAS No: 1212064-81-7
• MF: C₉H₁₂FN
• MW: 153.196685791016
• MDL: MFCD07779096
• CID: 2184776
• Update Time: 2025-05-19

(S)-N-1-(2-Fluorophenyl)ethylmethylamine Chemical and Physical Properties

Names and Identifiers

• (S)-n-[1-(2-fluorophenyl)ethyl]methylamine
• [(1S)-1-(2-fluorophenyl)ethyl](methyl)amine
• (S)-1-(2-Fluorophenyl)-N-methylethanamine
• FCH856958
• PC5853
• SBB086934
• [(1S)-1-(2-fluorophenyl)ethyl]methylamine
• (1S)-1-(2-Fluorophenyl)-N-methylethylamine
• (1S)-1-(2-Fluorophenyl)-N-methylethan-1-amine
• (S)-N-1-(2-Fluorophenyl)ethylmethylamine

• MDL： MFCD07779096
• Inchi： 1S/C9H12FN/c1-7(11-2)8-5-3-4-6-9(8)10/h3-7,11H,1-2H3/t7-/m0/s1
• InChI Key： QEHQNPXQYYTODW-ZETCQYMHSA-N
• SMILES： FC1C=CC=CC=1[C@H](C)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 176.4±15.0 °C at 760 mmHg
• Flash Point: 60.5±20.4 °C
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

(S)-N-1-(2-Fluorophenyl)ethylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-N-1-(2-Fluorophenyl)ethylmethylamine

Chemical Profile of (S)-N-1-(2-Fluorophenyl)ethylmethylamine (CAS No. 1212064-81-7)

The compound (S)-N-1-(2-Fluorophenyl)ethylmethylamine, identified by its CAS number 1212064-81-7, is a significant molecule in the field of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural features and potential applications in drug development. The presence of a fluorine atom at the para position of the phenyl ring and the specific stereochemistry at the amine group contribute to its unique chemical and pharmacological properties.

In recent years, fluorinated aromatic compounds have been extensively studied for their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in (S)-N-1-(2-Fluorophenyl)ethylmethylamine plays a crucial role in modulating these properties, making it a valuable scaffold for designing novel therapeutic agents. The stereochemistry of the amine group, specifically the (S) configuration, is another critical factor that influences its biological activity and selectivity.

Current research in medicinal chemistry has highlighted the importance of chiral amines in the development of enantiomerically pure drugs. The compound (S)-N-1-(2-Fluorophenyl)ethylmethylamine exemplifies this trend, as its enantiomeric purity is essential for achieving desired pharmacological effects while minimizing adverse reactions. Studies have demonstrated that fluorinated amine derivatives can exhibit improved pharmacokinetic profiles, including prolonged half-life and reduced susceptibility to enzymatic degradation.

One of the most compelling aspects of (S)-N-1-(2-Fluorophenyl)ethylmethylamine is its potential application in the synthesis of targeted therapeutics. The combination of the fluorine substituent and the chiral amine group makes it an attractive building block for small-molecule drugs that interact with specific biological pathways. For instance, this compound has shown promise in preclinical studies as a precursor for inhibitors targeting enzymes involved in cancer metabolism and inflammation.

Advances in synthetic methodologies have enabled more efficient and scalable production of (S)-N-1-(2-Fluorophenyl)ethylmethylamine. Modern techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These methods not only improve yield but also reduce costs, making the compound more accessible for further research and development.

The pharmacological potential of (S)-N-1-(2-Fluorophenyl)ethylmethylamine extends beyond oncology. Research indicates that this compound may also have applications in central nervous system (CNS) disorders, where its ability to cross the blood-brain barrier could be leveraged to develop treatments for neurodegenerative diseases. Additionally, its structural motif suggests utility in addressing neurological conditions characterized by abnormal neurotransmitter activity.

In summary, (S)-N-1-(2-Fluorophenyl)ethylmethylamine (CAS No. 1212064-81-7) is a multifaceted compound with significant implications for drug discovery and development. Its unique structural features, including the fluorinated phenyl ring and chiral amine group, contribute to its versatility as a pharmacological scaffold. Ongoing research continues to uncover new therapeutic applications, reinforcing its importance in modern medicinal chemistry.